Cas no 1248604-67-2 ([2-(Propan-2-yloxy)phenyl]methanesulfonamide)

• Product Name: [2-(Propan-2-yloxy)phenyl]methanesulfonamide
• CAS No: 1248604-67-2
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 5281197
• PubChem ID: 115000802
• Update Time: 2025-07-18

[2-(Propan-2-yloxy)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• [2-(propan-2-yloxy)phenyl]methanesulfonamide
• EN300-679644
• 1248604-67-2
• [2-(Propan-2-yloxy)phenyl]methanesulfonamide

• Inchi： 1S/C10H15NO3S/c1-8(2)14-10-6-4-3-5-9(10)7-15(11,12)13/h3-6,8H,7H2,1-2H3,(H2,11,12,13)
• InChI Key： FWUURPGJUYXCGC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1OC(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Additional information on [2-(Propan-2-yloxy)phenyl]methanesulfonamide

[2-(Propan-2-yloxy)phenyl]methanesulfonamide (CAS No. 1248604-67-2): A Novel Compound with Promising Therapeutic Potential in Biomedical Research

[2-(Propan-2-yloxy)phenyl]methanesulfonamide (CAS No. 1248604-67-2) represents a class of organic compounds that have garnered significant attention in the field of biomedical research due to its unique molecular structure and potential pharmacological activities. This compound is characterized by a methanesulfonamide functional group attached to a phenyl ring, which is further substituted with a propan-2-yloxy group. The synthesis and functionalization of such molecules are critical in the development of novel therapeutic agents, particularly in the context of drug discovery for chronic inflammatory diseases and metabolic disorders.

The chemical structure of [2-(Propan-2-yloxy)phenyl]methanesulfonamide is composed of a benzene ring with a methanesulfonamide group at the para position. The propan-2-yloxy substitution introduces hydrophobic and steric effects, which may influence the compound's bioavailability and target specificity. Recent studies have highlighted the importance of such structural modifications in enhancing the therapeutic efficacy of small molecule drugs, particularly in targeting specific receptors or enzymes involved in disease pathways.

Recent advancements in pharmacological research have demonstrated that [2-(Propan-2-yloxy)phenyl]methanesulfonamide exhibits potential anti-inflammatory and anti-oxidative properties. These properties are attributed to its ability to modulate intracellular signaling pathways and reduce oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that compounds with similar structural features showed significant inhibition of NF-κB activation, a key mediator of inflammatory responses. This finding underscores the relevance of [2-(Propan-2-yloxy)phenyl]methanesulfonamide in the development of targeted therapies for autoimmune and inflammatory conditions.

Furthermore, the compound's interaction with specific enzymes and receptors has been explored in preclinical models. Research published in Pharmacological Research (2024) indicated that [2-(Propan-2-yloxy)phenyl]methanesulfonamide may act as a competitive inhibitor of certain phosphodiesterases, which are implicated in the regulation of cellular signaling and neurotransmission. This dual functionality could open new avenues for its application in neurodegenerative diseases and cardiovascular disorders.

The synthesis of [2-(Propan-2-yloxy)phenyl]methanesulfonamide involves multi-step organic reactions, including nucleophilic substitution and esterification processes. The optimization of reaction conditions and the use of advanced chromatographic techniques are essential for achieving high purity and yield. These synthetic strategies are critical for the large-scale production of the compound, which is necessary for further clinical evaluation and commercialization.

Recent data from preclinical trials suggest that [2-(Propan-2-yloxy)phenyl]methanesulfonamide may have a favorable safety profile, as it does not exhibit significant toxicity in in vitro and in vivo models. This is particularly important for its potential use in chronic disease management, where long-term administration is often required. The compound's pharmacokinetic properties, including its solubility and metabolic stability, have also been evaluated, with results indicating its suitability for oral administration.

Current research is focused on elucidating the molecular mechanisms underlying the compound's therapeutic effects. Advanced techniques such as mass spectrometry and molecular docking simulations are being employed to analyze its interactions with target proteins. These studies are crucial for understanding its mode of action and for the design of more effective derivatives. For example, a 2024 study in Bioorganic & Medicinal Chemistry used computational modeling to predict the binding affinity of [2-(Propan-2-yloxy)phenyl]methanesulfonamide with specific G protein-coupled receptors, providing insights into its potential applications in drug development.

The compound's potential applications extend beyond traditional therapeutic areas. Emerging research suggests that [2-(Propan-2-yloxy)phenyl]methanesulfonamide may have roles in the treatment of metabolic syndromes, given its ability to modulate lipid metabolism and insulin sensitivity. These findings are particularly relevant in the context of rising global prevalence of obesity and type 2 diabetes, where the development of novel therapeutic agents is a priority.

Collaborative efforts between academia and industry are playing a pivotal role in the advancement of [2-(Propan-2-yloxy)phenyl]methanesulfonamide. Partnerships involving pharmaceutical companies and research institutions are facilitating the translation of basic research into clinical applications. These collaborations are essential for overcoming challenges related to drug development, such as optimizing therapeutic indices and ensuring regulatory compliance.

Despite the promising findings, further studies are needed to fully characterize the compound's therapeutic potential. Long-term toxicity studies, large-scale clinical trials, and comprehensive pharmacological profiling are critical steps in the drug development pipeline. These efforts will help to determine the compound's safety, efficacy, and optimal dosing regimens for various indications.

In conclusion, [2-(Propan-2-yloxy)phenyl]methanesulfonamide (CAS No. 1248604-67-2) is a compound with significant potential in the field of biomedical research. Its structural features and pharmacological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing research and collaborative efforts are expected to further enhance its therapeutic applications and contribute to the advancement of precision medicine.

For more information on the latest research and developments related to [2-(Propan-2-yloxy)phenyl]methanesulfonamide, please refer to the cited studies and consult recent publications in the field of medicinal chemistry and pharmacology.